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Compound of Interest

3'-Bromo-2,2,2-
Compound Name: )
trifluoroacetophenone

cat. No.: B1283289

An In-depth Technical Guide to the Physical Properties of 3'-Bromo-2,2,2-
trifluoroacetophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 3'-
Bromo-2,2,2-trifluoroacetophenone, a compound of interest in chemical research and
development. The information is compiled from various sources to ensure accuracy and
relevance for scientific applications.

Core Physical and Chemical Properties

3'-Bromo-2,2,2-trifluoroacetophenone is a halogenated ketone.[1] Its fundamental properties
are summarized in the table below, providing a quick reference for laboratory and research
settings.
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Property Value

Chemical Formula CsHaBrFsO[1][2][3]
Molecular Weight 253.02 g/mol [1][2][3][4]
Physical Form Liquid[1][2][5]

Color Clear, colourless[5]

Density 1.637 g/mL at 25 °C[1][2][5]
Boiling Point 83.5 °C (at 12 Torr)[5]
Refractive Index n20/D 1.504[1][2][5]
Storage Temperature 2-8°C[5]

CAS Number 655-26-5[1][2][3][4]

Experimental Protocols

Detailed experimental protocols for the determination of the specific physical properties listed
above for 3'-Bromo-2,2,2-trifluoroacetophenone are not explicitly detailed in the surveyed
literature. The data presented is sourced from chemical supplier databases and safety data
sheets.[1][2][5] Standard analytical methods, such as gas chromatography for purity
assessment, are mentioned.[1][2] The synthesis of related compounds, such as o-
bromoacetophenones, involves steps like reaction, cooling, filtration, washing, and drying,
followed by purification via recrystallization.[6]

Logical Workflow for Compound Characterization

The following diagram illustrates a general logical workflow for the synthesis and
characterization of a chemical compound like 3'-Bromo-2,2,2-trifluoroacetophenone.
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Caption: Logical workflow for chemical synthesis and physical characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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